Cas no 887586-41-6 (1-Piperidinecarboxylicacid, 3-[(cyclopentylamino)methyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 3-[(cyclopentylamino)methyl]-, 1,1-dimethylethyl ester
• CAS No: 887586-41-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 713419
• PubChem ID: 57355374
• Update Time: 2025-04-19

1-Piperidinecarboxylicacid, 3-[(cyclopentylamino)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-[(cyclopentylamino)methyl]-, 1,1-dimethylethyl ester
• 1-Boc-3-Cyclopentylaminomethyl-piperidine
• tert-butyl 3-[(cyclopentylamino)methyl]piperidine-1-carboxylate
• A1-53960
• 1-boc-3-cyclopentylaminomethylpiperidine
• starbld0018751
• 887586-41-6
• DTXSID50723095
• AKOS017323444
• tert-Butyl 3-((cyclopentylamino)methyl)piperidine-1-carboxylate

• MDL： MFCD07786039
• Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)18-10-6-7-13(12-18)11-17-14-8-4-5-9-14/h13-14,17H,4-12H2,1-3H3
• InChI Key： MEHWOIZDTOXDSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CNC1CCCC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų